2-((5-(hydroxymethyl)-1-(4-methylbenzyl)-1H-imidazol-2-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C20H20N4O4S/c1-14-5-7-15(8-6-14)11-23-18(12-25)10-21-20(23)29-13-19(26)22-16-3-2-4-17(9-16)24(27)28/h2-10,25H,11-13H2,1H3,(H,22,26)
• InChI Key: JZALNSNSNYNXSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])CO
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol
• CAS No.: 899955-73-8

Description

2-((5-(hydroxymethyl)-1-(4-methylbenzyl)-1H-imidazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O4S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Complex molecules like the one often serve as key subjects in the synthesis and structural analysis of new compounds with potential therapeutic or material applications. For example, studies on related molecules focus on their synthesis, characterization, and analysis of their properties. These compounds are examined for their structural features using techniques like infrared spectrophotometry (IR), nuclear magnetic resonance spectroscopy (NMR), and X-ray crystallography to understand their molecular architecture and interactions, which are crucial for their applications in drug design and materials science (Chkirate et al., 2019).

Antioxidant Activity

Research into related compounds often includes the evaluation of their biological activities, such as antioxidant properties. The antioxidant potential is assessed through various in vitro assays like DPPH, ABTS, and FRAP. These studies provide insights into the compound's ability to scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases (Chkirate et al., 2019).

Antimicrobial and Antitumor Activities

Some derivatives of complex molecules exhibit significant biological activities, including antimicrobial and antitumor effects. These activities are explored through the synthesis of new derivatives and evaluation against various bacterial and cancer cell lines. The structure-activity relationship (SAR) studies help in understanding the molecular features essential for the biological activity, paving the way for the development of new therapeutic agents (Salama, 2020).